Cas no 57640-14-9 (Thiophene, 2,2'-(1,4-butanediyl)bis-)

• Product Name: Thiophene, 2,2'-(1,4-butanediyl)bis-
• CAS No: 57640-14-9
• MF: C₁₂H₁₄S₂
• MW: 222.369560718536
• CID: 344745
• PubChem ID: 12234313
• Update Time: 2025-04-19

Thiophene, 2,2'-(1,4-butanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,2'-(1,4-butanediyl)bis-
• 2-(4-thiophen-2-ylbutyl)thiophene
• 57640-14-9
• DTXSID30481661
• SCHEMBL20146704

• Inchi： 1S/C12H14S2/c1(5-11-7-3-9-13-11)2-6-12-8-4-10-14-12/h3-4,7-10H,1-2,5-6H2
• InChI Key： CZOWEMLKQZPVNE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCCCC1=CC=CS1

Computed Properties

• Exact Mass: 222.05382
• Monoisotopic Mass: 222.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0